Cas no 83846-60-0 (Butanal,2-[chloro(4-fluorophenyl)methylene]-)
83846-60-0 structure
Product Name:Butanal,2-[chloro(4-fluorophenyl)methylene]-
CAS No:83846-60-0
MF:C11H10ClFO
MW:212.647905826569
CID:729349
PubChem ID:44148813
Update Time:2025-04-19
Butanal,2-[chloro(4-fluorophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Butanal,2-[chloro(4-fluorophenyl)methylene]-
- 2-[chloro(4-fluorophenyl)methylene]butyraldehyde
- 2-[chloro-(4-fluorophenyl)methylidene]butanal
- EINECS 281-037-1
- 83846-60-0
- 2-(Chloro(4-fluorophenyl)methylene)butyraldehyde
-
- Inchi: 1S/C11H10ClFO/c1-2-8(7-14)11(12)9-3-5-10(13)6-4-9/h3-7H,2H2,1H3/b11-8-
- InChI Key: ZGIFYCALAOVWQJ-FLIBITNWSA-N
- SMILES: Cl/C(/C1C=CC(=CC=1)F)=C(\C=O)/CC
Computed Properties
- Exact Mass: 212.040421
- Monoisotopic Mass: 212.040421
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.1
Experimental Properties
- Density: 1.184
- Boiling Point: 284°C at 760 mmHg
- Flash Point: 125.6°C
- Refractive Index: 1.524
Butanal,2-[chloro(4-fluorophenyl)methylene]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
83846-60-0 (Butanal,2-[chloro(4-fluorophenyl)methylene]-) Related Products
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